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Compound of Interest

Compound Name: Tri(O-tolyl)lead

Cat. No.: B11949935 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Specific experimental data for Tri(O-tolyl)lead (CAS 201742-34-9) is not readily

available in public literature. This guide provides the known identifying information for this

specific compound and supplements it with general information for the broader class of triaryl

organolead compounds.

Introduction
Tri(O-tolyl)lead, with the CAS number 201742-34-9, is an organolead compound. Organolead

compounds are defined by the presence of at least one carbon-lead bond.[1] While

tetraethyllead was historically the most prominent organolead compound due to its use as a

gasoline additive, the broader class of organolead compounds, including triaryl derivatives,

remains a subject of academic interest.[1] The chemistry of organolead compounds is

characterized by the tetravalent nature of lead and a relatively weak carbon-lead bond, which

influences their reactivity.[1]

This technical guide summarizes the available physical data for Tri(O-tolyl)lead and provides a

general overview of the synthesis, characterization, and safety considerations relevant to triaryl

lead compounds.

Physical Data of Tri(O-tolyl)lead
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Specific quantitative physical data for Tri(O-tolyl)lead is limited. The following table

summarizes the available information.

Property Value Source

CAS Number 201742-34-9 ECHA[2]

Molecular Formula C21H22Pb ECHA[2]

Synonyms Tris(2-methylphenyl)plumbane ECHA[2]

Note: Data such as melting point, boiling point, density, and solubility for Tri(O-tolyl)lead are

not available in the reviewed literature.

General Experimental Protocols for Triaryl Lead
Compounds
While a specific protocol for the synthesis of Tri(O-tolyl)lead is not available, general methods

for the synthesis of triaryl and other organolead compounds typically involve two main

approaches.

3.1. Synthesis via Grignard Reagents

A common method for forming carbon-lead bonds is the reaction of a lead(II) halide, such as

lead(II) chloride, with a Grignard reagent.[1] For the synthesis of a triaryl lead compound, an

aryl magnesium halide would be used.

General Reaction Scheme:

3 ArMgX + PbX₂ → Ar₃PbX + 2 MgX₂

Where Ar represents an aryl group and X represents a halide.

Illustrative Protocol Steps:

Grignard Reagent Formation: An aryl halide (e.g., 2-bromotoluene) is reacted with

magnesium turnings in an anhydrous ether solvent (e.g., diethyl ether or tetrahydrofuran)
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under an inert atmosphere (e.g., nitrogen or argon) to form the corresponding Grignard

reagent (o-tolylmagnesium bromide).

Reaction with Lead(II) Halide: A solution or suspension of a lead(II) halide (e.g., lead(II)

chloride) in an appropriate anhydrous solvent is prepared in a separate reaction vessel

under an inert atmosphere.

Addition: The prepared Grignard reagent is slowly added to the lead(II) halide mixture,

typically at a controlled temperature.

Quenching and Work-up: After the reaction is complete, it is carefully quenched, often with

an aqueous solution of ammonium chloride. The product is then extracted into an organic

solvent.

Purification: The crude product is purified using standard techniques such as recrystallization

or column chromatography.

3.2. Synthesis via Arylation with Lead Tetraacetate

Another method involves the direct arylation of an aromatic compound with lead tetraacetate.

This reaction proceeds via an electrophilic aromatic substitution mechanism.[1]

General Reaction Scheme:

ArH + Pb(OAc)₄ → ArPb(OAc)₃ + HOAc

Where ArH is an aromatic hydrocarbon and OAc is an acetate group.

Illustrative Protocol Steps:

Reaction Setup: The aromatic substrate (e.g., toluene) is dissolved in a suitable solvent.

Addition of Lead Tetraacetate: Lead tetraacetate is added to the solution. The reaction may

be facilitated by the presence of a catalyst or a co-solvent.

Reaction Conditions: The mixture is stirred at a specific temperature for a set period to allow

the reaction to proceed.
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Work-up and Purification: The reaction mixture is worked up to isolate the crude product,

which is then purified by methods such as crystallization.

General Characterization of Organolead
Compounds
The characterization of organometallic compounds like Tri(O-tolyl)lead relies on a variety of

spectroscopic and analytical techniques to confirm the structure and purity.[3][4]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are

fundamental for elucidating the organic framework of the molecule.[3] For lead-containing

compounds, ²⁰⁷Pb NMR can also be a powerful tool for providing direct information about the

lead center.

X-ray Crystallography: Single-crystal X-ray diffraction provides definitive structural

information, including bond lengths and angles in the solid state.[3]

Mass Spectrometry (MS): MS is used to determine the molecular weight and can provide

information about the isotopic distribution of lead, aiding in the confirmation of the elemental

composition.

Infrared (IR) Spectroscopy: IR spectroscopy can be used to identify characteristic vibrations

of the organic ligands attached to the lead atom.

General Toxicity and Safety of Organolead
Compounds
Organolead compounds are known for their significant toxicity.[1] Alkyl lead compounds, in

particular, are established neurotoxins.[5] While the specific toxicity of Tri(O-tolyl)lead is not

documented, it should be handled with extreme caution as with all organolead compounds.

Key Hazards:

Neurotoxicity: Organolead compounds can have severe effects on the central nervous

system.[6]
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General Toxicity: These compounds are generally more toxic than their inorganic lead

counterparts.[7] Acute toxicity can result from their irritating properties to mucous

membranes.[8]

Handling and Safety Precautions:

Engineering Controls: Work with organolead compounds should be conducted in a well-

ventilated fume hood.

Personal Protective Equipment (PPE): Appropriate PPE, including chemical-resistant gloves,

a lab coat, and safety goggles, must be worn at all times.

Inert Atmosphere: Due to the potential reactivity of the C-Pb bond, synthesis and handling

may require an inert atmosphere (nitrogen or argon).

Waste Disposal: All waste containing organolead compounds must be disposed of as

hazardous chemical waste according to institutional and governmental regulations.

Visualization of a General Synthesis Workflow
The following diagram illustrates a general workflow for the synthesis of a triaryl lead

compound via a Grignard reaction.
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Caption: General workflow for the synthesis of a triaryl lead compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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